Cas no 2098097-77-7 (1-ethyl-2-oxooctahydroquinoline-4a(2H)-carboxylic acid)

• Product Name: 1-ethyl-2-oxooctahydroquinoline-4a(2H)-carboxylic acid
• CAS No: 2098097-77-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5725955
• PubChem ID: 121199793
• Update Time: 2025-06-03

1-ethyl-2-oxooctahydroquinoline-4a(2H)-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F1907-1940
• 1-ethyl-2-oxo-4,5,6,7,8,8a-hexahydro-3H-quinoline-4a-carboxylic acid
• 1-ethyl-2-oxooctahydroquinoline-4a(2H)-carboxylic acid
• AKOS026707336
• 2098097-77-7

• Inchi： 1S/C12H19NO3/c1-2-13-9-5-3-4-7-12(9,11(15)16)8-6-10(13)14/h9H,2-8H2,1H3,(H,15,16)
• InChI Key： QRKGXFSNSGJAGN-UHFFFAOYSA-N
• SMILES： OC(C12CCC(N(CC)C1CCCC2)=O)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-ethyl-2-oxooctahydroquinoline-4a(2H)-carboxylic acid

1-Ethyl-2-Oxo-octahydroquinoline-4a(2H)-carboxylic Acid (CAS No. 2098097-77-7)

1-Ethyl-2-Oxo-octahydroquinoline-4a(2H)-carboxylic Acid, a compound with the CAS registry number 2098097-77-7, is a specialized organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of quinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule features a quinoline skeleton with specific substituents, including an ethyl group and a carboxylic acid moiety, which contribute to its unique chemical properties and potential bioactivity.

The synthesis of 1-Ethyl-2-Oxo-octahydroquinoline-4a(2H)-carboxylic Acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize its production, focusing on yield, purity, and scalability. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are crucial for studying the stereochemical effects on biological activity. These developments highlight the importance of this compound as a potential lead molecule in drug development.

Recent studies have demonstrated that 1-Ethyl-2-Oxo-octahydroquinoline-4a(2H)-carboxylic Acid exhibits promising pharmacological properties. For instance, investigations into its anti-inflammatory and antioxidant activities have revealed its potential as a therapeutic agent for conditions associated with oxidative stress and chronic inflammation. Additionally, preclinical data suggest that this compound may possess anti-cancer properties, particularly in targeting specific signaling pathways involved in tumor progression.

The structural uniqueness of 1-Ethyl-2-Oxo-octahydroquinoline-4a(2H)-carboxylic Acid lies in its octahydroquinoline framework, which combines features of both aromatic and non-aromatic systems. This hybrid nature confers versatility in terms of molecular interactions, making it an attractive candidate for further exploration in medicinal chemistry. Researchers have also investigated its ability to act as a scaffold for the development of bioisosteres and prodrugs, enhancing its potential utility in drug design.

From an analytical standpoint, the characterization of 1-Ethyl-2-Oxo-octahydroquinoline-4a(2H)-carboxylic Acid has been achieved through advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided insights into its molecular conformation and stability under various conditions. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, 1-Ethyl-2-Oxo-octahydroquinoline-4a(2H)-carboxylic Acid (CAS No. 2098097-77-7) represents a significant addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique chemical structure, coupled with emerging evidence of biological activity, positions it as a promising candidate for further research and development in the pharmaceutical industry.